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Compound of Interest

Compound Name: 1,1,1,2-Tetrachloroethane

Cat. No.: B165186 Get Quote

1,1,1,2-Tetrachloroethane (CAS No. 630-20-6) is a dense, non-flammable, colorless liquid

with a sweet, chloroform-like odor. It is a member of the chlorinated hydrocarbon family. Due to

its chemical properties, it has historically been used as a solvent and as a chemical

intermediate in the production of other chlorinated hydrocarbons like trichloroethylene and

tetrachloroethylene.

General Principles of Synthesis
The industrial production of chlorinated ethanes typically involves one of the following general

chemical processes. It is crucial to note that these are high-level descriptions of chemical

principles and not a guide for synthesis. These reactions are complex, often require specific

catalysts, and produce a mixture of products that must be separated.

Direct Chlorination of Ethane: This process involves the reaction of ethane with chlorine gas

at high temperatures. This is a free-radical chain reaction that leads to a mixture of various

chlorinated ethane derivatives, including tetrachloroethanes.

Addition Reaction to Ethylene or Chloroethylenes: Chlorine can be added across the double

bond of ethylene or its chlorinated derivatives (like vinyl chloride or dichloroethylene) to

produce more saturated chlorinated ethanes. This process is often catalyzed.

These methods are not specific to the high-purity synthesis of the 1,1,1,2-isomer and require

significant purification steps to isolate the desired compound from other isomers (like 1,1,2,2-

tetrachloroethane) and byproducts.
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Health and Safety Hazards
1,1,1,2-Tetrachloroethane is a hazardous substance with significant health and environmental

risks.

Hazard Type Description

Toxicity

Highly toxic if inhaled, ingested, or absorbed

through the skin. It is a potent central nervous

system depressant and can cause severe

damage to the liver and kidneys.

Carcinogenicity

Classified as a potential human carcinogen.

Long-term exposure may increase the risk of

cancer.

Environmental

It is persistent in the environment and can

contaminate soil and groundwater. It is toxic to

aquatic life.

Reactivity
Can react with strong bases and certain metals,

potentially leading to violent reactions.

Safety Protocols and Personal Protective
Equipment (PPE)
Due to these severe hazards, handling 1,1,1,2-tetrachloroethane requires strict safety

protocols and specialized facilities.

Mandatory PPE:

Respiratory Protection: A full-facepiece respirator with organic vapor cartridges or a supplied-

air respirator is necessary.

Eye Protection: Chemical splash goggles and a face shield.

Skin Protection: Chemical-resistant gloves (e.g., Viton®, Barrier®), a chemical-resistant

apron, and full-body protective clothing are required to prevent skin contact.
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Ventilation: All work must be conducted in a certified chemical fume hood with a high rate of

air exchange to prevent vapor accumulation.

Logical Workflow for Handling Hazardous
Chemicals
The following diagram illustrates a generalized, high-level workflow for safely managing a

hazardous chemical research project, from planning to disposal. It is not specific to any

synthesis but represents a universal safety-first approach.
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Generalized Workflow for Hazardous Chemical Management

Phase 1: Planning & Approval

Phase 2: Preparation

Phase 3: Execution

Phase 4: Post-Experiment

Identify Chemical Hazards
(SDS Review)

Risk Assessment
(Toxicity, Reactivity)

Develop Safety Protocol
(SOP)

Obtain Institutional Approval
(Safety Committee)

Procure & Verify PPE

If Approved

Prepare & Inspect Equipment
(Fume Hood, Glassware)

Prepare Emergency Response Kit
(Spill Kit, Antidotes)

Conduct Experiment
(Following SOP)

Monitor Vitals
(Air Quality, Temp.)

Secure & Label Products/
Intermediates

Decontaminate Equipment
& Workspace

Segregate & Label Waste

Dispose of Waste
(Via Certified Vendor)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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